(3-Isobutyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl (3-methylphenyl) ether

• Molecular Formula: C15H18N4OS
• Molecular Weight: 302.4 g/mol
• IUPAC Name: 6-[(3-methylphenoxy)methyl]-3-(2-methylpropyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C15H18N4OS/c1-10(2)7-13-16-17-15-19(13)18-14(21-15)9-20-12-6-4-5-11(3)8-12/h4-6,8,10H,7,9H2,1-3H3
• InChI Key: SZQSEGADETWLJL-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)OCC2=NN3C(=NN=C3S2)CC(C)C

Description

(3-Isobutyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl (3-methylphenyl) ether is a chemical compound with various scientific research applications. It is a potent and selective antagonist of the GABAA receptor, which is a neurotransmitter receptor that is responsible for the inhibitory effects of gamma-aminobutyric acid (GABA) in the central nervous system. The compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions have been studied extensively.

Mechanism Of Action

The mechanism of action of (3-Isobutyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl (3-methylphenyl) ether involves its binding to the (3-Isobutyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl (3-methylphenyl) etherA receptor and blocking the inhibitory effects of (3-Isobutyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl (3-methylphenyl) ether. This results in an increase in neuronal excitability and can lead to various physiological and behavioral effects.
Biochemical and Physiological Effects:
(3-Isobutyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl (3-methylphenyl) ether has been shown to have various biochemical and physiological effects. It has been found to increase anxiety-like behavior in rodents, suggesting that it may play a role in the regulation of anxiety. It has also been shown to have anticonvulsant and sedative effects, indicating that it may be useful in the treatment of seizures and sleep disorders.

Advantages And Limitations For Lab Experiments

One of the main advantages of using (3-Isobutyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl (3-methylphenyl) ether in lab experiments is its potency and selectivity as a (3-Isobutyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl (3-methylphenyl) etherA receptor antagonist. This makes it a useful tool for studying the role of (3-Isobutyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl (3-methylphenyl) ether in the central nervous system. However, its effects can be dose-dependent and may vary depending on the experimental conditions, which can limit its usefulness in certain experiments.

Future Directions

There are several future directions for the study of (3-Isobutyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl (3-methylphenyl) ether. One area of research is the investigation of its effects on different subtypes of the (3-Isobutyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl (3-methylphenyl) etherA receptor, which may provide insight into the specific mechanisms underlying its physiological and behavioral effects. Another area of research is the development of more selective (3-Isobutyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl (3-methylphenyl) etherA receptor antagonists, which may have fewer side effects and greater therapeutic potential. Additionally, the use of (3-Isobutyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl (3-methylphenyl) ether in combination with other drugs or therapies may lead to new treatments for various neurological and psychiatric disorders.

Synthesis Methods

The synthesis of (3-Isobutyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl (3-methylphenyl) ether has been reported in several research studies. One of the most commonly used methods involves the reaction of 3-methylphenol with 3-isobutyl-1,2,4-triazole-5-thiol in the presence of a base such as potassium carbonate, followed by the reaction with methyl iodide to yield the desired compound. Other methods involve the use of different starting materials and reaction conditions, but the overall structure of the compound remains the same.

Scientific Research Applications

(3-Isobutyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl (3-methylphenyl) ether has been extensively studied for its scientific research applications. It is a potent and selective antagonist of the (3-Isobutyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl (3-methylphenyl) etherA receptor, which makes it a useful tool for studying the role of (3-Isobutyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl (3-methylphenyl) ether in the central nervous system. It has been used in several studies to investigate the effects of (3-Isobutyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl (3-methylphenyl) ether on various physiological and behavioral processes, including anxiety, depression, and addiction.